Cas no 900010-89-1 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 900010-89-1
• MF: C₁₉H₁₆ClN₅O₂S
• MW: 413.880640983582
• CID: 5493572
• Update Time: 2025-07-09

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(pyridin-2-ylmethyl)oxamide
• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C19H16ClN5O2S/c20-12-4-3-6-14(8-12)25-17(15-10-28-11-16(15)24-25)23-19(27)18(26)22-9-13-5-1-2-7-21-13/h1-8H,9-11H2,(H,22,26)(H,23,27)
• InChI Key： WMOHYPUCTWDKST-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)=O

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide

Recent Advances in the Study of N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide (CAS: 900010-89-1)

In recent years, the compound N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide (CAS: 900010-89-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 900010-89-1. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and binding affinity to target proteins. These structural insights have revealed that the compound exhibits high selectivity for specific kinase domains, making it a viable candidate for targeted cancer therapies. Additionally, in vitro and in vivo studies have demonstrated its efficacy in inhibiting tumor growth with minimal off-target effects.

Another critical area of investigation has been the pharmacokinetic and pharmacodynamic properties of 900010-89-1. Recent preclinical trials have shown that the compound possesses favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. Furthermore, researchers have explored its potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents, enhancing their efficacy while reducing toxicity. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these promising results, challenges remain in the clinical translation of 900010-89-1. Issues such as optimal dosing regimens, long-term safety profiles, and resistance mechanisms need to be addressed in future studies. However, the current body of research provides a solid foundation for further development, and ongoing clinical trials are expected to yield valuable data on its therapeutic potential. In conclusion, N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-2-yl)methylethanediamide represents a compelling avenue for drug discovery, with its unique chemical structure and multifaceted biological activities offering new opportunities for innovation in chemical biology and medicine.